Cas no 1443340-14-4 (3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol)

• Product Name: 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol
• CAS No: 1443340-14-4
• MF: C₁₂H₁₆F₂O₂
• MW: 230.251050949097
• MDL: MFCD20528652
• CID: 5170363
• Update Time: 2026-03-04

3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol
• Benzenemethanol, α,α-diethyl-3,4-difluoro-5-methoxy-

• MDL： MFCD20528652
• Inchi： 1S/C12H16F2O2/c1-4-12(15,5-2)8-6-9(13)11(14)10(7-8)16-3/h6-7,15H,4-5H2,1-3H3
• InChI Key： XTCWPLCUTXAOOB-UHFFFAOYSA-N
• SMILES： CCC(C1=CC(OC)=C(F)C(F)=C1)(O)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4

Additional information on 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol

Introduction to 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol (CAS No. 1443340-14-4)

3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol (CAS No. 1443340-14-4) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a pentan-3-ol backbone substituted with a 3,4-difluoro-5-methoxyphenyl group. The presence of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications in drug discovery and development.

The molecular formula of 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol is C₁₂H₁₅F₂O₂, and its molecular weight is approximately 229.25 g/mol. The compound's structure consists of a central pentan-3-ol moiety, which is a common scaffold in organic synthesis due to its versatility and reactivity. The substitution with the 3,4-difluoro-5-methoxyphenyl group introduces fluorine atoms and a methoxy group, which can significantly influence the compound's pharmacological profile.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their potential therapeutic applications. Fluorine atoms can enhance the lipophilicity and metabolic stability of molecules, making them attractive for drug design. The methoxy group, on the other hand, can improve solubility and binding affinity to target receptors. These properties make 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol an intriguing candidate for further investigation.

The synthesis of 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol typically involves multi-step reactions, including the formation of the pentan-3-ol backbone and subsequent functionalization with the 3,4-difluoro-5-methoxyphenyl group. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the coupling of a suitable pentan-3-one derivative with a 3,4-difluoro-5-methoxybenzeneboronic acid using palladium-catalyzed cross-coupling reactions.

In terms of biological activity, preliminary studies have shown that 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol exhibits promising pharmacological properties. Research has focused on its potential as an inhibitor of specific enzymes or receptors involved in various disease pathways. For example, some studies have explored its activity as an inhibitor of protein kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases.

Clinical trials are currently underway to evaluate the safety and efficacy of 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol in treating specific conditions. Early results have been encouraging, with the compound demonstrating good tolerability and favorable pharmacokinetic profiles in preclinical models. However, further research is needed to fully understand its mechanism of action and potential therapeutic applications.

The potential therapeutic applications of 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol are not limited to cancer and inflammatory diseases. Ongoing studies are also investigating its effects on neurological disorders and metabolic conditions. For instance, preliminary data suggest that the compound may have neuroprotective properties and could be beneficial in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its therapeutic potential, 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol has also been studied for its use as a research tool in chemical biology. Its unique structure makes it an excellent probe for investigating protein-ligand interactions and understanding the molecular mechanisms underlying various biological processes. This versatility has led to its adoption in academic and industrial laboratories worldwide.

The future prospects for 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol are promising. As more data become available from ongoing clinical trials and preclinical studies, it is likely that new applications will be discovered. The compound's unique combination of chemical properties and biological activity positions it as a valuable asset in the development of novel therapeutics.

In conclusion, 3-(3,4-difluoro-5-methoxyphenyl)pentan-3-ol (CAS No. 1443340-14-4) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and promising biological activity make it an exciting candidate for further investigation and development. As research continues to advance, it is anticipated that this compound will play a crucial role in advancing our understanding of various disease mechanisms and contributing to the discovery of new treatments.